Cas no 1105215-94-8 (6-(4-fluorophenyl)-3-{3-(trifluoromethyl)phenylmethyl}-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(4-fluorophenyl)-3-{3-(trifluoromethyl)phenylmethyl}-3,4-dihydropyrimidin-4-one
• CAS No: 1105215-94-8
• MF: C₁₈H₁₂F₄N₂O
• MW: 348.294298171997
• CID: 5990784
• PubChem ID: 30868604
• Update Time: 2025-05-21

6-(4-fluorophenyl)-3-{3-(trifluoromethyl)phenylmethyl}-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)-3-{3-(trifluoromethyl)phenylmethyl}-3,4-dihydropyrimidin-4-one
• 6-(4-fluorophenyl)-3-[[3-(trifluoromethyl)phenyl]methyl]pyrimidin-4-one
• 6-(4-fluorophenyl)-3-(3-(trifluoromethyl)benzyl)pyrimidin-4(3H)-one
• 6-(4-fluorophenyl)-3-{[3-(trifluoromethyl)phenyl]methyl}-3,4-dihydropyrimidin-4-one
• AKOS024514188
• 1105215-94-8
• F5582-0158

• Inchi： 1S/C18H12F4N2O/c19-15-6-4-13(5-7-15)16-9-17(25)24(11-23-16)10-12-2-1-3-14(8-12)18(20,21)22/h1-9,11H,10H2
• InChI Key： FDZIAHPFQWSDMU-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=C(F)C=C2)=CC(=O)N1CC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 348.08857566g/mol
• Monoisotopic Mass: 348.08857566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 32.7Ų

Additional information on 6-(4-fluorophenyl)-3-{3-(trifluoromethyl)phenylmethyl}-3,4-dihydropyrimidin-4-one

6-(4-Fluorophenyl)-3-{3-(Trifluoromethyl)Phenylmethyl}-3,4-Dihydropyrimidin-4-One: A Comprehensive Overview

The compound with CAS No. 1105215-94-8, known as 6-(4-fluorophenyl)-3-{3-(trifluoromethyl)phenylmethyl}-3,4-dihydropyrimidin-4-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of dihydropyrimidinones, which are well-known for their diverse applications in drug discovery and materials science. The structure of this molecule is characterized by a dihydropyrimidinone core, which is substituted with a 4-fluorophenyl group at position 6 and a 3-trifluoromethylphenylmethyl group at position 3. These substituents contribute to the unique properties of the compound, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of dihydropyrimidinones in the development of bioactive molecules. For instance, researchers have explored the potential of this compound as a scaffold for designing kinase inhibitors, which are crucial in the treatment of various diseases, including cancer. The presence of electron-withdrawing groups such as fluorine and trifluoromethyl moieties enhances the molecule's ability to interact with biological targets, making it a promising candidate for drug design. Moreover, the compound's structural flexibility allows for further modification to optimize its pharmacokinetic properties.

In terms of synthesis, 6-(4-fluorophenyl)-3-{3-(trifluoromethyl)phenylmethyl}-3,4-dihydropyrimidin-4-one can be prepared through a variety of methods, including condensation reactions and cyclization processes. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method not only enhances the efficiency of synthesis but also aligns with the growing trend toward sustainable chemical practices.

The compound's unique properties have also been leveraged in materials science. For example, researchers have investigated its potential as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The dihydropyrimidinone core provides a robust platform for metal coordination, while the fluorinated substituents enhance thermal stability and electronic properties. These attributes make the compound an attractive candidate for applications in catalysis and sensing technologies.

From an environmental perspective, the synthesis and application of 6-(4-fluorophenyl)-3-{3-(trifluoromethyl)phenylmethyl}-3,4-dihydropyrimidin-4-one raise important considerations regarding sustainability. The use of fluorinated substituents introduces challenges related to bioaccumulation and environmental persistence. However, recent advancements in green chemistry have provided strategies to mitigate these issues, such as the development of biodegradable analogs and the implementation of recycling protocols.

In conclusion, CAS No. 1105215-94-8 represents a versatile and intriguing molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and innovative research directions, positions it as a key player in future advancements in chemistry and pharmacology. As research continues to uncover new possibilities for this compound, its role in shaping modern science is likely to expand further.